2-Amino-3-benzoyl-N-methylphenylacetamide

• Molecular Formula: C16H16N2O2
• Molecular Weight: 268.31 g/mol
• IUPAC Name: 2-(2-amino-3-benzoylphenyl)-N-methylacetamide
• InChI: InChI=1S/C16H16N2O2/c1-18-14(19)10-12-8-5-9-13(15(12)17)16(20)11-6-3-2-4-7-11/h2-9H,10,17H2,1H3,(H,18,19)
• InChI Key: GAQARSOLIPKSCK-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CC1=C(C(=CC=C1)C(=O)C2=CC=CC=C2)N

Description

2-Amino-3-benzoyl-N-methylphenylacetamide is a useful research compound. Its molecular formula is C16H16N2O2 and its molecular weight is 268.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 22.5 g (0.072 mol) of 2-amino-3-benzoyl-α-(methylthio)-N-methylphenylacetamide in 400 ml of tetrahydrofuran was treated with 160 g of wet Raney nickel (washed 3 times with water and 3 times with tetrahydrofuran) for 10 minutes. The mixture was filtered and the filtrate was concentrated. The residue was crystallized from isopropyl alcohol to give 17.2 g (89%) of yellow needles, m.p. 145°-146° C.